Abstract Polyaluminocarbosilane (PACS) as a single-source-precursor of SiAlC(O) ceramic was prepared by reacting a hyperbranched allylhydridopolycarbosilane (AHPCS) and aluminum(iii) acetylacetonate (Al(acac)3), and the PACS was characterized using gel-permeation chromatography, Fourier-transform infrared spectroscopy, and nuclear magnetic-resonance spectroscopy. The polymer-to-ceramic transformation of the obtained PACSs was investigated by Fourier-transform infrared spectroscopy and thermogravimetric analysis. The ceramic yield of the PACS was approximately 15% higher than that of the original AHPCS at 1,200°C. The phase composition and microstructure of the final ceramics were studied by X-ray diffraction, energy-dispersive spectroscopy, and scanning electron microscopy. The introduction of aluminum to the SiC(O) ceramics suppressed the β-SiC crystal growth and improved the density of the ceramics that were annealed at 1,800°C, which is advantageous for high-temperature ceramics. The aluminum content of the SiAlC(O) ceramics can be readily controlled by the Al(acac)3 content in the PACS precursors.

Abstract In fire investigations, the most important aspect is determining the presence of a liquid accelerant at the fire scene. The presence or absence of accelerants is critical evidence during trials for fire cases. Upon exposure to high temperatures, metallic substances undergo oxidation, which can be imparted by accelerants in the fire. Oxides and substrates found on metal surfaces offer valuable information on the characteristics of fire, including exposure temperature, duration, and involvement of a liquid accelerant. In this study, we investigated the oxidation behavior of copper at high temperatures in a simulated flame environment using ethanol combustion. After oxidation, the morphological, oxide phase composition, and microstructural features of specimens were characterized by observation, X-ray diffraction, X-ray photoelectron energy spectroscopy, transmission electron microscopy, and scanning electron microscopy with energy-dispersive spectroscopic analysis. The elemental carbon with a hexagonal structure deposited on the sample’s surface was found, which may be incomplete combustion and the chemical composition of ethanol. Copper has a preferred orientation of oxide on the (111) crystal plane, which differs from oxidation in ordinary hot air that is related to the large Coulomb force of the (111) crystal plane. Hot air convection due to combustion may cause large areas of oxide layer on the copper surface to crack and peel. Oxide properties and surface state of metals strongly depended on oxidation duration, temperature, and atmosphere. These data shall offer reference information for determining the presence of combustion accelerants at fire scenes.

The hot tensile tests were conducted in this study to investigate the effects of Nb, B, Mo, and V on hot ductility of 25CrMo alloy steel in a temperature range of 650–850°C with strain rates of 0.005 and 0.5 s −1 . Besides, the influences of ferrite transformation and precipitates on hot ductility were also investigated by the use of SEM and TEM. Thermo-Calc and J Mat Pro were used for calculating equilibrium precipitates and CCT curves, respectively. The results indicated that the hot ductility is deteriorated with the addition of 0.04% Nb due to Nb(C,N) particles and ferrite transformation. The addition of B inhibits ferrite transformation and improves hot ductility. The hot ductility is improved with increasing strain rate from 0.005 to 0.5 s −1 due to the nucleation and growth behavior of ferrite. The fast strain rate promotes nucleation of ferrite; however, the ferrite has no sufficient time to grow up. The addition of Mo inhibits ferrite transformation and improves hot ductility. The addition of 0.12% V has no obvious effect on ferrite transformation. The hot ductility has deteriorated a little with the addition of 0.12% V due to the solution V that increases stress during hot deformation.

Exploration of suitable partner materials (so-called buffer layer or n-type emitter) for each light-absorbing material is essential to practicalize various emerging photovoltaic devices. Motivated by our recent discovery of a partner material, Mg(Mg x Zn 1− x ) 2 P 2 , in Mg/Zn 3 P 2 solar cells, the related series of materials M Zn 2 P 2 ( M = Ca, Sr, Ba) is of interest to the application in pnictide-based solar cells. In this study, we synthesize these materials to evaluate the optoelectronic properties concerning photovoltaic applications. To deal with the difficulties of the high vapor pressure and reactivity of the constituent elements, we utilized Sn as a solvent to reduce their activities during heat treatments. Powders that are mainly composed of M Zn 2 P 2 were obtained by crushing the samples after solution growth, although single-phase crystals of M Zn 2 P 2 could not be obtained in this study. The optical bandgap and the ionization potential of each M Zn 2 P 2 were evaluated through the diffuse reflectance and the photoelectron yield spectroscopy measurements of the powder. As a result, we found that CaZn 2 P 2 would be a promising partner material in photovoltaics based on Zn 3 P 2 and ZnSnP 2 .

Abstract TA15 titanium alloy is welded by electron beam welding (EBW) and pulsed Nd:YAG laser beam welding (P-LBW), respectively. Results show that the fusion zone (FZ) is mainly composed of acicular α′ martensite, while the acicular α′ martensite in the FZ of EBW joint is coarser. The quantity of martensite in the FZ of EBW joint is larger and the distribution of martensite is denser. The microstructure of heat-affected zone (HAZ) of the two joints is similar. The HAZ near FZ consists of primary α phase and acicular α′ martensite, and the HAZ near base metal (BM) consists of primary α phase, secondary α phase, and β phase. The hardness in the FZ of EBW joint is slightly higher than that of the P-LBW joint. The tensile strength of both joints is close to that of the BM, but their elongations are decreased to a certain extent. The tensile performance of the EBW joint is slightly better than that of the P-LBW joint. Both joints fail in the BM during stretching. There are many dimples on the fracture surfaces, and the two joints obviously present the characteristics of ductile fracture.

Abstract The growth rate of the shell thickness in the funnel mold for ultrahigh-speed continuous casting of steel has a significant effect on the shell surface quality. By using the node temperature inheritance algorithm, a three-dimensional transient thermal conductivity model of the liquid steel solidification inside the mold was established, and the effects of casting temperature and speed on the heat transfer behavior of the thin slab were investigated. The results show that with an increase in the casting speed from 4.0 to 6.0 m·min−1, the maximum thickness of the shell at mold exit was reduced from 26 to 12.8 mm, and the maximum temperature of the slab surface at mold exit increased from 1,210 to 1,305°C. However, the increase of casting temperature from 1,550 to 1,560°C had little effect on the surface temperature and thickness of the slab shell.

Abstract The purpose of the current investigation is to analyze the effect of the operating parameters of laser-assisted cladding process on clad height, clad depth, clad width and the percentage dilution in a cladding of AlFeCuCrCoNi high-entropy powder on SS-316 through CO2 laser and to optimize the cladding process parameters for optimum dilution. The experiments were designed by the full factorial method and analyzed by ANOVA. The analysis results indicate that dilution is most influenced by scanning speed followed by the powder feed rate. The outcomes of the single clad profile in terms of dilution, microhardness, composition and the microstructures produced in various cladding conditions are investigated briefly, and through which the optimum set of laser cladding operating parameters for maximum hardness of the clad material is determined. The optimum cladding conditions in the experimental range were obtained at 4 g/min powder feeding rate, 500 mm/min laser scanning speed and 1.1 kW laser beam power through multi-response optimization. Furthermore, the multi-track coating with 60% overlapping ratio was deposited using optimized parameters. The wear behavior of multi-track coating was determined using pin on disk wear apparatus with applied load of 20 N, sliding speed of 300 RPM and test duration of 15 min. The pin on disk wear test results indicates that the friction coefficient of SS-316 is larger than that of high-entropy alloy cladded SS-316. The wear resistivity of SS-316 improved by 40.35% after laser-assisted high-entropy alloy coating, which confirms that the laser cladding layer plays an essential role in enhancing the wear resistance capability of austenite steel.

Abstract The thermodynamic precipitation behavior of the second-phase particles in Nb-containing high titanium microalloyed steel has been studied by calculation in this article. It is revealed that FCC_A1#2 is isomorphic with FCC_A1#3 and the contents of Ti and Nb elements are much higher than that of FCC_A1#3. The influence of different quenching temperatures on microstructure and mechanical properties of steel was also studied. The results indicate that the quenching temperature should be controlled below 1,100°C and the soaking time should not exceed 60 min to avoid abnormal grain growth. The thermodynamic calculation and experimental results have certain theoretical guiding significance for the practical industrial application of high titanium–niobium steel.

In this present study, wear behaviours of high chromium white iron valve seat inserts and tappets used in the automotive sector were investigated. Wear behaviours of three different rates of high chromium white cast irons (containing 10, 12 and 14% chromium) were examined under heavy service conditions. For that purpose, the produced valve seat inserts were characterized through Scanning Electron Microscopy (SEM), Energy Dispersive Spectroscopy (EDS), X-ray diffraction (XRD) and hardness measurements. They were tested at a sliding speed of 1 ms−1, under 120 N load and for six different sliding distances (500, 1000, 1500, 2000, 2500, 3000 m) by using a standard wear apparatus (pin-on-disk type). The result showed that as the amount of Cr increased in the alloys, their hardness decreased. The decrease in the hardness were considered to be as the result of transformation of M7C3 carbides into M23C6 carbides in the structure. This decrease in hardness with increasing chromium content also increased the weight loss. Thus, it was determined that the white iron with 14% Cr (which had a greater amount of M23C6 carbides) was subjected to the highest wear.

A fundamental understanding of crystal growth dynamics during directional solidification of multicrystalline Si (mc-Si) is crucial for the development of crystal growth technology for mc-Si ingots for use in solar cells. In situ observation of the crystal/melt interface is a way to obtain direct evidence of phenomena that occur at a moving crystal/melt interface during growth. In this review, some of the phenomena occurring in the solidification processes of mc-Si are introduced based on our in situ observation experiments, after a brief introduction of the history of the development of crystal growth technologies to obtain mc-Si ingots for solar cells.